N-ethyl-5-(4-methyl-1-piperazinyl)-2-nitroaniline

• Molecular Formula: C13H20N4O2
• Molecular Weight: 264.32 g/mol
• IUPAC Name: N-ethyl-5-(4-methylpiperazin-1-yl)-2-nitroaniline
• InChI: InChI=1S/C13H20N4O2/c1-3-14-12-10-11(4-5-13(12)17(18)19)16-8-6-15(2)7-9-16/h4-5,10,14H,3,6-9H2,1-2H3
• InChI Key: YXOVQJWQCRKDNS-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=CC(=C1)N2CCN(CC2)C)[N+](=O)[O-]
• solubility: >39.6 [ug/mL]

Description

N-ethyl-5-(4-methyl-1-piperazinyl)-2-nitroaniline is a useful research compound. Its molecular formula is C13H20N4O2 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-ethyl-5-(4-methyl-1-piperazinyl)-2-nitroaniline was prepared from 2,4-difluoro-1-nitrobenzene and methylpiperazine using the same method described for N-ethyl-2-nitro-5-(1-piperazinyl)aniline and was obtained as yellow solid (99%). 1H NMR (CDCl3) δ 8.30 (br s, 1H), 8.08-8.04 (m, 1H), 6.25-6.20 (m, 1H), 5.89-5.86 (m, 1H), 3.45-3.39 (m, 4H), 3.35-3.25 (m, 2H), 2.56-2.50 (m, 4H), 2.35 (s, 3H), 1.37 (tr, J=7.2 Hz, 3)); 13C NMR δ (CDCl3) 155.92, 147.72, 128.99, 124.19, 104.30, 94.37, 54.78, 47.05, 46.25, 37.73, 14.43; MS (posESI) m/z=found 264.1575, calc 264.1586. Anal. (C13H20N4O2.0.5H2O) C, H, O.